Cas no 1806457-80-6 (Methyl 2-(3-bromopropanoyl)-5-methylbenzoate)

• Product Name: Methyl 2-(3-bromopropanoyl)-5-methylbenzoate
• CAS No: 1806457-80-6
• MF: C₁₂H₁₃BrO₃
• MW: 285.133823156357
• CID: 5005975
• Update Time: 2025-06-11

Methyl 2-(3-bromopropanoyl)-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(3-bromopropanoyl)-5-methylbenzoate

• Inchi： 1S/C12H13BrO3/c1-8-3-4-9(11(14)5-6-13)10(7-8)12(15)16-2/h3-4,7H,5-6H2,1-2H3
• InChI Key： LNBSSQYBBXKWMV-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(C)=CC=1C(=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 265
• XLogP3: 2.5
• Topological Polar Surface Area: 43.4

Additional information on Methyl 2-(3-bromopropanoyl)-5-methylbenzoate

Comprehensive Overview of Methyl 2-(3-bromopropanoyl)-5-methylbenzoate (CAS No. 1806457-80-6)

Methyl 2-(3-bromopropanoyl)-5-methylbenzoate (CAS No. 1806457-80-6) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This ester derivative, featuring a bromopropanoyl moiety, serves as a critical intermediate in the synthesis of bioactive molecules. Its unique structural attributes, including the methylbenzoate backbone, make it invaluable for developing novel therapeutic agents and functional materials. Researchers increasingly focus on this compound due to its versatility in cross-coupling reactions and catalysis, aligning with trends in sustainable chemistry and green synthesis.

The growing demand for high-purity intermediates like Methyl 2-(3-bromopropanoyl)-5-methylbenzoate reflects broader industry shifts toward precision medicine and targeted drug delivery. Recent studies highlight its role in optimizing kinase inhibitors and antibody-drug conjugates (ADCs), addressing key challenges in oncology and immunology. Furthermore, its compatibility with flow chemistry techniques positions it as a candidate for scalable, automated production—a hot topic in Industry 4.0 discussions.

From an analytical perspective, CAS No. 1806457-80-6 exhibits distinct spectroscopic properties (e.g., NMR and HPLC profiles) that facilitate quality control in manufacturing. The compound’s stability under inert conditions and solubility in common organic solvents (DMF, DMSO) further enhance its utility in high-throughput screening platforms. These features resonate with researchers exploring AI-driven molecular design, where computational models require reliable experimental data for validation.

Environmental and regulatory considerations also shape the discourse around Methyl 2-(3-bromopropanoyl)-5-methylbenzoate. Innovations in waste minimization and atom economy during its synthesis align with global sustainability goals, such as the UN’s Green Chemistry Principles. This synergy between performance and eco-efficiency makes the compound a subject of interest in patent filings and academic publications, particularly in journals covering medicinal chemistry and process optimization.

In summary, Methyl 2-(3-bromopropanoyl)-5-methylbenzoate (CAS No. 1806457-80-6) exemplifies the intersection of innovation and practicality in modern chemical research. Its applications span drug discovery, material science, and sustainable manufacturing, making it a focal point for interdisciplinary collaboration. As industries prioritize cost-effective and environmentally benign solutions, this compound’s relevance is poised to expand further.